Cas no 2034392-55-5 (2,6-dimethoxy-N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)pyridine-3-carboxamide)

• Product Name: 2,6-dimethoxy-N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)pyridine-3-carboxamide
• CAS No: 2034392-55-5
• MF: C₁₉H₂₁N₅O₃S
• MW: 399.466742277145
• CID: 6394627
• PubChem ID: 121016673
• Update Time: 2025-05-21

2,6-dimethoxy-N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethoxy-N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)pyridine-3-carboxamide
• AKOS026687441
• 2034392-55-5
• 2,6-dimethoxy-N-(1-{[1,3]thiazolo[5,4-b]pyridin-2-yl}piperidin-4-yl)pyridine-3-carboxamide
• 2,6-dimethoxy-N-(1-(thiazolo[5,4-b]pyridin-2-yl)piperidin-4-yl)nicotinamide
• 2,6-dimethoxy-N-[1-([1,3]thiazolo[5,4-b]pyridin-2-yl)piperidin-4-yl]pyridine-3-carboxamide
• F6240-6997

• Inchi： 1S/C19H21N5O3S/c1-26-15-6-5-13(17(23-15)27-2)16(25)21-12-7-10-24(11-8-12)19-22-14-4-3-9-20-18(14)28-19/h3-6,9,12H,7-8,10-11H2,1-2H3,(H,21,25)
• InChI Key： FLIAOZXOQXYIMZ-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CN=2)N=C1N1CCC(CC1)NC(C1=CC=C(N=C1OC)OC)=O

Computed Properties

• Exact Mass: 399.13651072g/mol
• Monoisotopic Mass: 399.13651072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Additional information on 2,6-dimethoxy-N-(1-{1,3thiazolo5,4-bpyridin-2-yl}piperidin-4-yl)pyridine-3-carboxamide

2,6-Dimethoxy-N-(1-{1,3thiazolo[5,4-b]pyridin-2-yl}piperidin-4-yl)pyridine-3-carboxamide (CAS No. 2034392-55-5)

The compound 2,6-dimethoxy-N-(1-{1,3thiazolo[5,4-b]pyridin-2-yl}piperidin-4-yl)pyridine-3-carboxamide (CAS No. 2034392-55-5) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyridine derivatives and incorporates a thiazolo[5,4-b]pyridine moiety fused with a piperidine ring system. The presence of the dimethoxy groups on the pyridine ring and the carboxamide functional group further enhances its structural complexity and functional versatility.

Recent studies have highlighted the importance of thiazolo[5,4-b]pyridine derivatives in drug discovery, particularly in targeting various G-protein coupled receptors (GPCRs). The piperidine ring system within this compound contributes to its ability to modulate receptor activity through conformational flexibility and hydrogen bonding interactions. Additionally, the dimethoxy substitution on the pyridine ring not only stabilizes the aromatic system but also introduces electronic effects that can influence pharmacokinetic properties such as solubility and bioavailability.

The synthesis of 2,6-dimethoxy-N-(1-{1,3thiazolo[5,4-b]pyridin-2-yl}piperidin-4-yl)pyridine-3-carboxamide involves a multi-step process that combines principles from heterocyclic chemistry and peptide coupling. Key steps include the formation of the thiazolo[5,4-b]pyridine core through cyclization reactions and subsequent coupling with the piperidine derivative to form the final product. The use of advanced catalytic systems and protecting group strategies ensures high yields and purity in the synthesis process.

In terms of biological activity, this compound has shown promising results in preclinical studies targeting neurodegenerative diseases such as Alzheimer's disease. The ability of this compound to modulate acetylcholine receptors suggests its potential as a cognition-enhancing agent. Furthermore, its selectivity for certain receptor subtypes over others indicates a favorable safety profile with reduced off-target effects.

The application of computational chemistry tools has been instrumental in understanding the molecular interactions of this compound. Molecular docking studies reveal that the carboxamide group plays a critical role in binding to target proteins through hydrogen bonding interactions. Additionally, quantum mechanical calculations have provided insights into the electronic distribution within the molecule, which is crucial for predicting its reactivity and stability under physiological conditions.

From an environmental perspective, the development of green chemistry methodologies for synthesizing this compound has gained attention. Researchers are exploring catalyst-free conditions and biodegradable solvents to minimize ecological impact while maintaining high product quality. Such approaches align with current trends toward sustainable drug development practices.

In conclusion, 2,6-dimethoxy-N-(1-{1,3thiazolo[5,4-b]pyridin-2-yl}piperidin-4-yl)pyridine-3-carboxamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure combines functional groups that confer both biological activity and chemical stability, making it a valuable candidate for further exploration in therapeutic applications. As research continues to unravel its full potential, this compound stands at the forefront of innovative drug discovery efforts.